Cas no 330828-28-9 (5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole)

• Product Name: 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole
• CAS No: 330828-28-9
• MF: C₁₅H₁₈N₂O
• MW: 242.316223621368
• MDL: MFCD02214602
• CID: 854073
• PubChem ID: 867104
• Update Time: 2025-11-02

5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-cyclohexyl-3-(4-methylphenyl)-1,2,4-oxadiazole
• 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole
• 5-Cyclohexyl-3-p-tolyl-1,2,4-oxadiazole
• CCG-33390
• ChemDiv2_008062
• 5-Cyclohexyl-3-p-tolyl-[1,2,4]oxadiazole
• HMS2171L05
• BIM-0007756.P001
• STK032573
• SMR000120426
• MFCD02214602
• AKOS000643413
• AG-670/14592004
• DTXSID40357742
• CBMicro_007859
• HMS1391O10
• SMSF0011967
• BS-23392
• CS-0451141
• HMS3312C07
• CHEMBL1556098
• SR-01000552302
• Z56847985
• CB10361
• IDI1_006777
• EU-0026914
• SR-01000552302-1
• SCHEMBL24326606
• MLS000527852
• 330828-28-9

• MDL： MFCD02214602
• Inchi： 1S/C15H18N2O/c1-11-7-9-12(10-8-11)14-16-15(18-17-14)13-5-3-2-4-6-13/h7-10,13H,2-6H2,1H3
• InChI Key： JCBIAXCBYPBXPI-UHFFFAOYSA-N
• SMILES： O1C(C2CCCCC2)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 242.14200
• Monoisotopic Mass: 242.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 4.09270

Additional information on 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole

Introduction to 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole (CAS No. 330828-28-9)

5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 330828-28-9, has garnered attention due to its potential in various chemical and biological interactions. The presence of a cyclohexyl group and a p-tolyl substituent in its structure contributes to its distinct chemical properties, making it a valuable candidate for further research and development.

The molecular framework of 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole consists of an oxadiazole core, which is a heterocyclic compound known for its stability and reactivity. The oxadiazole ring system is flanked by a cyclohexyl group and a para-tolyl group, which enhance its solubility and interaction with biological targets. This structural configuration allows the compound to exhibit a range of pharmacological activities, making it an attractive molecule for drug discovery initiatives.

In recent years, there has been a growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. Studies have shown that compounds containing the oxadiazole moiety can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole contributes to its potential as a lead compound in the development of new therapeutic agents. Researchers have been exploring its efficacy in inhibiting various enzymes and receptors involved in disease pathways.

One of the most compelling aspects of 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole is its ability to modulate biological processes at the molecular level. The cyclohexyl group provides steric hindrance, which can influence binding interactions with target proteins. Meanwhile, the p-tolyl group offers electronic properties that can enhance the compound's affinity for specific biological targets. These features make it a promising candidate for designing molecules with high selectivity and potency.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole more accurately. Molecular docking studies have revealed that this compound can interact with various binding pockets on target proteins, suggesting its potential as an inhibitor or modulator. These findings have guided experimental efforts to optimize the compound's structure for better pharmacological outcomes.

The synthesis of 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyclohexyl and p-tolyl groups into the oxadiazole core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Researchers have developed efficient synthetic routes that minimize side reactions and maximize the overall yield of the desired product.

In conclusion, 5-Cyclohexyl-3-(p-tolyl)-1,2,4-oxadiazole (CAS No. 330828-28-9) is a versatile compound with significant potential in pharmaceutical applications. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development. As our understanding of its biological activities grows, so does its promise as a lead compound for new therapeutic agents. The ongoing exploration of this compound underscores its importance in advancing drug discovery efforts in the chemical biology sector.